4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile

• Molecular Formula: C23H14N4O3
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 4-[(E)-2-[1-(4-nitrophenyl)-8-oxocyclohepta[c]pyrazol-3-yl]ethenyl]benzonitrile
• InChI: InChI=1S/C23H14N4O3/c24-15-17-7-5-16(6-8-17)9-14-21-20-3-1-2-4-22(28)23(20)26(25-21)18-10-12-19(13-11-18)27(29)30/h1-14H/b14-9+
• InChI Key: DAEQOHIJPPDWHV-NTEUORMPSA-N
• Isomeric SMILES: C1=CC2=C(C(=O)C=C1)N(N=C2/C=C/C3=CC=C(C=C3)C#N)C4=CC=C(C=C4)[N+](=O)[O-]
• SMILES: C1=CC2=C(C(=O)C=C1)N(N=C2C=CC3=CC=C(C=C3)C#N)C4=CC=C(C=C4)[N+](=O)[O-]

Description

4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile, also known as NPC1161B, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of cyclohepta[c]pyrazol compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile is not fully understood, but it is believed to involve the inhibition of certain signaling pathways that are involved in cell growth and survival. Specifically, 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile has been shown to inhibit the activity of the protein kinase AKT, which plays a key role in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer research, 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile has been shown to have a number of other biochemical and physiological effects. For example, it has been reported to have anti-inflammatory and antioxidant properties, and has been shown to protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile for lab experiments is its potential as a selective inhibitor of AKT activity. This makes it a useful tool for studying the role of AKT in various cellular processes. However, one limitation of 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile. One area of interest is the development of more efficient synthesis methods for this compound, as well as the synthesis of related compounds with potentially different biological activities. In addition, further studies are needed to fully elucidate the mechanism of action of 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile, as well as its potential applications in various areas of scientific research.

Synthesis Methods

4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile can be synthesized using a variety of methods, including the Suzuki-Miyaura coupling reaction and the Heck reaction. In one study, the compound was synthesized using a three-step process involving the reaction of 4-nitrobenzaldehyde with 2,3-diaminobenzonitrile to form the intermediate, which was then reacted with 4-bromoacetophenone to yield 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile.

Scientific Research Applications

4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile has been shown to have potential applications in scientific research, particularly in the field of cancer research. It has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. In addition, 4-[2-(1-{4-Nitrophenyl}-8-oxo-1,8-dihydrocyclohepta[c]pyrazol-3-yl)vinyl]benzonitrile has been shown to induce apoptosis, or programmed cell death, in cancer cells.